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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of historical trends in submicron

particulate matter (PM-1) pollution, a critical environmental factor with significant implications

for human health. PM-1, composed of particles with an aerodynamic diameter of less than 1

micrometer, can penetrate deep into the respiratory system and translocate to other organs,

making it a key area of interest for toxicological and pharmaceutical research. This document

summarizes quantitative data on PM-1 trends, details the experimental protocols for its

measurement, and visualizes the key signaling pathways implicated in its-induced pathology.

Global and Regional Trends in PM-1 Concentrations
Long-term monitoring of PM-1 is less common than for larger particulate fractions like PM-2.5

and PM-10. However, recent studies and reanalysis of existing data have provided valuable

insights into historical PM-1 trends in various parts of the world.

United States
In the contiguous United States, a significant reduction in PM-1 concentrations has been

observed over the past few decades, largely attributed to air quality regulations such as the

Clean Air Act.[1] However, progress in reducing PM-1 levels has reportedly slowed since 2010,

with an increasing contribution from sources like wildfires.[1]
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Region Time Period

Average
Annual PM-1
Concentration
(µg/m³)

Trend Key Findings

Contiguous US 1998-2022
N/A (Focus on

trend)
Decreasing

Population-

weighted mean

PM-1

concentrations

decreased

significantly.[2]

Contiguous US 2015-2022
N/A (Focus on

trend)
Stagnating

The rate of

reduction has

slowed in recent

years, with

increasing

impacts from

wildfires.[1]

China
China has experienced severe particulate pollution, and studies on PM-1 have revealed high

concentrations, particularly in urban and industrialized regions. While there has been a

decreasing trend in recent years due to stringent air pollution control policies, the levels remain

a significant health concern. The PM-1/PM-2.5 ratio in China is often high, indicating that the

majority of fine particulate matter is in the submicron range.[3][4]
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Region/City Time Period
Average PM-1
Concentration
(µg/m³)

Trend Key Findings

Various Cities 2013-2014

Ranged from

0.75 to 0.88 of

PM2.5

N/A

High PM-1/PM-

2.5 ratios,

especially on

heavily polluted

days and in

winter.[3]

Beijing 2015-2017
N/A (Focus on

trend)
Decreasing

A decreasing

temporal trend in

PM-1, PM-2.5,

and PM-10 levels

was observed.[4]

Nanjing
Winter 2015 vs.

2022

46 (2015) vs. 31

(2022)
Decreasing

A 33% reduction

in average PM-1

mass

concentration

was observed.[5]

Europe
Comprehensive long-term PM-1 data for Europe is not as readily available as for PM-2.5 and

PM-10. However, data from the Copernicus Atmosphere Monitoring Service (CAMS) and

various research studies indicate a general downward trend in particulate matter

concentrations across the continent due to effective emission reduction policies.[2][6][7] The

PM-1 fraction is a significant component of PM-2.5 in Europe, with notable contributions from

both primary emissions and secondary aerosol formation.

For more detailed and up-to-date information, researchers are encouraged to consult the

resources provided by the Copernicus Atmosphere Monitoring Service (CAMS), which offers

reanalyses and forecasts of atmospheric composition.[2][5][6][7][8][9][10][11][12]

India
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India faces significant challenges with air pollution, and available data suggests high

concentrations of particulate matter, including PM-1, in many urban areas.[13][14] While a

comprehensive long-term national trend for PM-1 is not well-established in the provided search

results, specific studies in various cities have highlighted the prevalence and sources of this

pollutant. The Central Pollution Control Board (CPCB) of India manages a network of

monitoring stations, and their data can be a valuable resource for regional analyses.[15][16][17]

Region/City Time Period
PM-1
Concentration
(µg/m³)

Key Findings

Delhi 2007-2008
Seasonal variations

observed

Concentrations

decrease during

monsoon and

increase significantly

during post-monsoon

due to events like

Diwali.[14]

Eastern Indo-Gangetic

Basin
2017-2019

Consistently high,

exceeding PM2.5 and

PM10 standards at

times

Dominant sources

include vehicular

exhaust, sea salt,

biomass burning, and

industrial activities.[4]

Delhi (Diwali) 2017 447 (on Diwali day)

Episodic high

concentrations linked

to festival fireworks.

[18]

Experimental Protocols for PM-1 Measurement
Accurate measurement of PM-1 concentrations is fundamental to understanding its historical

trends and health effects. The following are detailed methodologies for key experiments cited in

PM-1 research.

Gravimetric Analysis
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Principle: This is the reference method for determining the mass concentration of particulate

matter. Air is drawn through a pre-weighed filter at a constant flow rate for a specific period.

The filter is then re-weighed under controlled temperature and humidity conditions. The

difference in weight represents the mass of the collected particulate matter.

Protocol:

Filter Preparation: Use filters (e.g., quartz fiber or Teflon) appropriate for the target particle

size. Pre-condition the filters in a controlled environment (typically 20-23°C and 30-40%

relative humidity) for at least 24 hours.[14][19]

Pre-Sampling Weighing: Weigh each filter multiple times using a microbalance with a

precision of at least 1 µg until a stable weight is achieved.[14][19] Record the average pre-

sampling weight.

Sample Collection: Place the pre-weighed filter in a size-selective inlet (e.g., a PM-1 cyclone

or impactor) of an air sampler. Draw ambient air through the filter at a constant, known flow

rate for a defined period (e.g., 24 hours).

Post-Sampling Handling: Carefully remove the filter from the sampler, place it in a labeled,

sealed container (e.g., a petri dish), and transport it to the laboratory.

Post-Sampling Conditioning and Weighing: Condition the sampled filter in the same

controlled environment as in step 1 for at least 24 hours.[20] Weigh the filter multiple times

until a stable weight is achieved and record the average post-sampling weight.

Calculation: The concentration of PM-1 is calculated using the following formula: PM-1
(µg/m³) = [(Post-sampling weight (µg) - Pre-sampling weight (µg))] / [Flow rate (m³/min) x

Sampling time (min)]

Beta Attenuation Monitoring (BAM)
Principle: This method provides real-time measurement of particulate mass. A filter tape is

exposed to a constant source of beta radiation (e.g., from a ¹⁴C source). As airborne particles

are deposited on the tape, they attenuate the beta radiation. The degree of attenuation is

proportional to the mass of the collected particles.[21][22]
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Protocol:

Instrument Setup: Install the BAM instrument with a PM-1 size-selective inlet. Ensure the

instrument is calibrated according to the manufacturer's instructions.

Blank Measurement: At the beginning of each measurement cycle, the instrument measures

the beta radiation passing through a clean section of the filter tape to establish a baseline.[1]

[11][23]

Sample Collection: The instrument automatically advances the filter tape, and a pump draws

a known volume of ambient air through the tape for a set period.[11][23]

Sample Measurement: The section of the tape with the collected particulate matter is then

moved between the beta source and the detector. The reduction in beta particle counts is

measured.

Mass Calculation: The instrument's internal processor calculates the mass of the particulate

matter based on the degree of beta attenuation.

Concentration Calculation: The mass is then divided by the volume of air sampled to provide

a near real-time concentration of PM-1.[11]

Micro-Orifice Uniform Deposit Impactor (MOUDI)
Principle: The MOUDI is a cascade impactor that separates particles into multiple size fractions

based on their inertia. Air is drawn through a series of stages with progressively smaller

nozzles. At each stage, particles with sufficient inertia impact onto a collection substrate, while

smaller particles continue to the next stage.

Protocol:

Substrate Preparation: Prepare collection substrates (e.g., aluminum foil or filters) for each

stage of the impactor. Substrates may be coated with a thin layer of grease to prevent

particle bounce.

Impactor Assembly: Assemble the MOUDI with the prepared substrates, ensuring a proper

seal between each stage. The stages are arranged in descending order of cut-point size.[9]
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[18][24][25]

Sampling: Connect the MOUDI to a vacuum pump and draw air through the impactor at a

constant, calibrated flow rate (typically 30 L/min).[25][26][27]

Sample Recovery: After sampling, carefully disassemble the impactor and retrieve the

substrates from each stage.

Analysis: The collected particulate matter on each substrate can be analyzed gravimetrically

(as described in section 2.1) or for its chemical composition using various analytical

techniques.

Aerosol Mass Spectrometry (AMS)
Principle: The AMS provides real-time, size-resolved chemical composition of non-refractory

submicron aerosols. Particles are focused into a narrow beam and then flash vaporized upon

impact with a heated surface. The resulting gas molecules are ionized and analyzed by a mass

spectrometer.[2][28][29][30][31]

Protocol:

Instrument Setup and Calibration: The AMS is a complex instrument that requires careful

setup and calibration by a trained operator. Calibration is typically performed using particles

of a known size and composition.

Ambient Sampling: Ambient air is drawn into the instrument through an aerodynamic lens,

which focuses the submicron particles into a tight beam.[31]

Particle Vaporization and Ionization: The particle beam impacts a heated surface (around

600°C) under high vacuum, causing the non-refractory components to vaporize. The

resulting gas is then ionized, typically by electron impact.[31]

Mass Analysis: The ions are guided into a mass spectrometer (quadrupole or time-of-flight)

which separates them based on their mass-to-charge ratio.[28][29]

Data Acquisition and Analysis: The instrument software acquires mass spectra and particle

time-of-flight data, which are then processed to yield size-resolved chemical composition of

the aerosol.[31]
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Signaling Pathways Activated by PM-1 Exposure
Exposure to PM-1 is known to induce a variety of adverse health effects, primarily through the

induction of oxidative stress and inflammation. The following diagrams illustrate the key

signaling pathways involved.

Oxidative Stress and Inflammatory Response
PM-1 particles, due to their large surface area and chemical composition, can generate

reactive oxygen species (ROS) directly or indirectly through interactions with cellular

components. This oxidative stress is a key initiator of downstream signaling cascades that lead

to inflammation.
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PM-1 Induced Oxidative Stress and Inflammation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.deq.nc.gov/air-quality/ambient/qadocuments/bam1020-ecb-sop/open
https://www.researchgate.net/publication/272743945_Gravimetric_Analysis_of_Particulate_Matter_using_Air_Samplers_Housing_Internal_Filtration_Capsules
https://tsi.com/getmedia/771ace7e-bda8-4f34-87ed-6c872ea98deb/MSP_MOUDI_Impactors_MSP_PI-100_US-web?ext=.pdf
https://atm-www-prod-22.atm.helsinki.fi/icupe/images/Deliverables/iCUPE_D1.4.1.pdf
https://impact.earthdata.nasa.gov/casei/instrument/MOUDI/
https://impact.earthdata.nasa.gov/casei/instrument/MOUDI/
https://pradeepresearch.org/pdf-files/teaching-and-presentations/2019/inst/Instru_Oct_week_2.pdf
https://cires1.colorado.edu/jimenez-group/QAMSResources/Docs/AMS_manual_latest.pdf
https://www.psi.ch/en/lac/aerosol-mass-spectrometers
https://cires1.colorado.edu/jimenez/Papers/Allan_AMS_Part1_Published.pdf
https://www.benchchem.com/product/b15597331#historical-trends-in-pm-1-pollution
https://www.benchchem.com/product/b15597331#historical-trends-in-pm-1-pollution
https://www.benchchem.com/product/b15597331#historical-trends-in-pm-1-pollution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15597331?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597331?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

